N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide

• Molecular Formula: C15H24N2O4S
• Molecular Weight: 328.4 g/mol
• IUPAC Name: N-butyl-2-(4-methoxy-N-methylsulfonylanilino)propanamide
• InChI: InChI=1S/C15H24N2O4S/c1-5-6-11-16-15(18)12(2)17(22(4,19)20)13-7-9-14(21-3)10-8-13/h7-10,12H,5-6,11H2,1-4H3,(H,16,18)
• InChI Key: HJDWORVVJBQKAC-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C(C)N(C1=CC=C(C=C1)OC)S(=O)(=O)C

Description

N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide, also known as NS-398, is a non-steroidal anti-inflammatory drug (NSAID) that selectively inhibits cyclooxygenase-2 (COX-2) enzyme. COX-2 is responsible for the production of prostaglandins, which are involved in inflammation, pain, and fever. By inhibiting COX-2, NS-398 reduces inflammation and pain without affecting the production of prostaglandins that are important for normal physiological functions.

Mechanism of Action

N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide selectively inhibits COX-2 enzyme by binding to its active site. COX-2 is induced by various stimuli such as inflammation, cytokines, and growth factors. By selectively inhibiting COX-2, N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide reduces the production of prostaglandins that are involved in inflammation and pain without affecting the production of prostaglandins that are important for normal physiological functions.
Biochemical and physiological effects:
N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. It has been used in animal models to study the role of COX-2 in inflammation, pain, and cancer. N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide has been shown to reduce the production of prostaglandins that are involved in inflammation and pain without affecting the production of prostaglandins that are important for normal physiological functions.

Advantages and Limitations for Lab Experiments

N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide has been extensively used in scientific research to study the role of COX-2 in various physiological and pathological conditions. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. However, N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide has some limitations for lab experiments. It is not suitable for long-term studies as it can cause gastrointestinal toxicity. Also, N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide is not suitable for studies that require the production of prostaglandins that are important for normal physiological functions.

Future Directions

N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide has been extensively used in scientific research to study the role of COX-2 in various physiological and pathological conditions. However, there are still many areas that need to be explored. Some future directions for research include:
1. Studying the role of COX-2 in neuroinflammation and neurodegenerative diseases.
2. Developing new COX-2 inhibitors that are more selective and have fewer side effects.
3. Studying the role of COX-2 in cancer progression and developing new anti-cancer drugs that target COX-2.
4. Studying the role of COX-2 in cardiovascular diseases and developing new drugs that target COX-2.
5. Studying the role of COX-2 in bone metabolism and developing new drugs that target COX-2.
In conclusion, N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide is a non-steroidal anti-inflammatory drug that selectively inhibits COX-2 enzyme. It has been extensively used in scientific research to study the role of COX-2 in various physiological and pathological conditions. N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide has anti-inflammatory, analgesic, and anti-tumor properties. However, it has some limitations for lab experiments and is not suitable for long-term studies. There are still many areas that need to be explored in the field of COX-2 research.

Synthesis Methods

N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide can be synthesized by reacting 4-methoxy(methylsulfonyl)aniline with butyl bromide in the presence of a base such as potassium carbonate. The resulting product is then reacted with 2-bromo-1-(4-methoxyphenyl)propan-1-one in the presence of a base such as sodium hydride to yield N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide.

Scientific Research Applications

N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide has been extensively used in scientific research to study the role of COX-2 in various physiological and pathological conditions. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. N-butyl-2-[4-methoxy(methylsulfonyl)anilino]propanamide has been used in animal models to study the role of COX-2 in inflammation, pain, and cancer.